Cas no 216450-09-8 (5'-Deoxy-5-ethenylcytidine)

5'-Deoxy-5-ethenylcytidine structure
5'-Deoxy-5-ethenylcytidine structure
Product Name:5'-Deoxy-5-ethenylcytidine
CAS No:216450-09-8
MF:C11H15N3O4
MW:253.254502534866
CID:2847101
PubChem ID:54437788
Update Time:2025-04-21

5'-Deoxy-5-ethenylcytidine Chemical and Physical Properties

Names and Identifiers

    • WLXYZJRKLHXRBP-VPCXQMTMSA-N
    • CHEMBL3350548
    • DTXSID00711321
    • SCHEMBL1456062
    • 5'-Deoxy-5-ethenylcytidine
    • 216450-09-8
    • DTXCID60662067
    • 5'-deoxy-5-vinylcytidine
    • Inchi: 1S/C11H15N3O4/c1-3-6-4-14(11(17)13-9(6)12)10-8(16)7(15)5(2)18-10/h3-5,7-8,10,15-16H,1H2,2H3,(H2,12,13,17)/t5-,7-,8-,10-/m1/s1
    • InChI Key: WLXYZJRKLHXRBP-VPCXQMTMSA-N
    • SMILES: O1[C@H](C)[C@H]([C@H]([C@@H]1N1C(N=C(C(C=C)=C1)N)=O)O)O

Computed Properties

  • Exact Mass: 253.10625597g/mol
  • Monoisotopic Mass: 253.10625597g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 108Ų
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